5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H12ClN3O6S2/c1-27-14-7-2-10(18)8-13(14)16(22)20-17-19-9-15(28-17)29(25,26)12-5-3-11(4-6-12)21(23)24/h2-9H,1H3,(H,19,20,22)
• InChI Key: SXEZBSFAMHJIMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=NC=C(S2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H12ClN3O6S2
• Molecular Weight: 453.9 g/mol

Description

5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide is a chemical compound that belongs to the class of sulfonamide-containing thiazole derivatives. It has been synthesized and extensively studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide involves the binding of the compound to the active site of the target enzyme. The binding results in the inhibition of the enzyme activity, which leads to the desired physiological effect. The exact mechanism of action varies depending on the target enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide depend on the target enzyme. For example, inhibition of carbonic anhydrase has been linked to the treatment of glaucoma, while inhibition of β-secretase has been linked to the treatment of Alzheimer's disease. The compound has also been shown to exhibit anticancer activity, which may be due to the inhibition of various enzymes involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide in lab experiments include its high purity and yield, as well as its well-established synthesis method. The compound has also been extensively studied, which provides a wealth of information on its properties and potential applications. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle and analyze the compound.

Future Directions

There are several future directions for the study of 5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide. One direction is the further optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the identification of new target enzymes and the evaluation of the compound's inhibitory activity against these enzymes. Additionally, the compound's potential use in the treatment of various diseases warrants further investigation, including in vivo studies to evaluate its efficacy and safety.

Scientific Research Applications

5-chloro-2-methoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}benzamide has been extensively studied for its potential use in scientific research applications. It has been shown to exhibit inhibitory activity against a variety of enzymes, including carbonic anhydrase, urease, and β-secretase. These enzymes are involved in various physiological processes, and their inhibition has been linked to the treatment of various diseases, including Alzheimer's disease, glaucoma, and cancer.